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Compound of Interest

Compound Name: 2-Ethylfenchol
CAS No.: 137255-07-3
Cat. No.: B3432381
Get Quote
. J

As a Senior Application Scientist, | approach chemical handling not merely as a checklist of
precautions, but as a system of validated, mechanistic safeguards. 2-Ethylfenchol (CAS:
18368-91-7), a bicyclic monoterpenoid and tertiary alcohol, is widely utilized in1 for its highly
diffusive, earthy, and patchouli-like notes[1][2]. However, its physicochemical profile—
specifically its lipophilicity, volatility, and status as a Category 4 combustible liquid—demands
rigorous operational controls[2][3].

This guide provides a comprehensive, self-validating protocol for the safe handling, personal
protective equipment (PPE) selection, and disposal of 2-Ethylfenchol, designed specifically for
researchers and drug development professionals.

Quantitative Hazard and Property Data

Understanding the physical properties of a chemical is the first step in predicting its behavior in
an open laboratory environment.
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Property | Hazard

Value | Description

Mechanistic Implication

Molecular Formula

C12H220

Lipophilic structure; readily
permeates non-specialized
biological and synthetic
barriers[1][4].

Boiling Point

~105 °C at 15 mm Hg

Moderate volatility; vapor
accumulation is highly
probable in unventilated

spaces[5].

Flash Point

88.89 °C (192 °F)

Combustible liquid (GHS
H227); requires strict
elimination of ignition

sources|2].

Density

0.946 - 0.967 g/mL at 25 °C

Floats on water; water is
ineffective for fire suppression

and may spread flames[2][6].

GHS Hazards

Irritant (Skin/Eye/Respiratory)

Direct contact disrupts lipid
bilayers in biological
membranes, causing acute
irritation[4][7].

Personal Protective Equipment (PPE) Matrix: The
Causality of Protection

To establish a self-validating safety system, every piece of PPE must address a specific

physicochemical threat posed by 2-Ethylfenchol. Do not rely on generic lab apparel.

e Hand Protection (High-Density Nitrile Gloves):

o Causality: Because 2-Ethylfenchol is a lipophilic tertiary alcohol, it can degrade certain

standard glove materials like latex. High-density nitrile gloves (compliant with EN 374)

provide an effective chemical barrier against non-polar and slightly polar organic
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molecules, preventing transdermal absorption[3]. Gloves must be inspected for micro-
tears prior to use.

o Eye/Face Protection (Chemical Splash Goggles):

o Causality: The liquid form is a severe mucous membrane irritant. Standard safety glasses
lack the orbital seal required to prevent the capillary action of splashed liquids. Tightly
fitting chemical safety goggles are mandatory[4].

o Body Protection (Impervious, Flame-Resistant Lab Coat):

o Causality: With a flash point of 88.89 °C, any fabric saturated with the chemical becomes
a severe fire hazard. Impervious materials prevent skin saturation and mitigate thermal
risks[3][7].

» Respiratory Protection (Fume Hood / Full-Face Respirator):

o Causality: The compound's high diffusivity means vapors rapidly disperse, causing
respiratory tract irritation. All transfers must occur within a certified chemical fume hood. If
engineering controls fail or exposure limits are exceeded, a full-face respirator equipped
with organic vapor (OV) cartridges is required[3][4][7].

Standard Operating Procedure: Handling Workflow

1. Preparation 2. Tool Inspection 3. Chemical Transfer 4. Decontamination 5. Storage
Fume Hood & PPE Non-sparking Tools Avoid Aerosolization Ethanol Wipe-down Cool, Dry, Sealed

Click to download full resolution via product page
Figure 1: Standard operational workflow for safe handling and transfer of 2-Ethylfenchol.
Step-by-Step Methodology:

e Preparation & Environment: Verify fume hood face velocity (standard 80-100 fpm). Ensure
no open flames, hot surfaces, or spark-producing equipment are within the operational
radius[2][3].
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» Tool Selection: Utilize non-sparking spatulas or pipettes. Causality: Electrostatic discharge or
mechanical sparks can ignite vapors, especially as ambient temperatures approach the
chemical's flash point[3].

o Transfer Protocol: Decant liquids slowly down the side of the receiving vessel to prevent
aerosolization. If weighing, use a closed analytical balance to minimize vapor release into
the laboratory environment.

o Decontamination: Post-transfer, wipe down all exterior vessel surfaces with an appropriate
solvent (e.g., ethanol, as the compound is soluble in ethanol but insoluble in water) before
removing the vessel from the hood|8].

Emergency Spill Response and Remediation

A spill compromises the controlled environment. The response must be immediate and
systematic to prevent vapor ignition and environmental contamination.
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Spill Detected

(2-Ethylfenchol)

Evacuate Area &
Maximize Ventilation

Eliminate Ignition Sources
(Flash Point: 88.89°C)

Don Advanced PPE
(Respirator, Nitrile Gloves)

Absorb with Inert Material
(Dry Sand / Earth)

Transfer to Sealed Container
for Incineration

Click to download full resolution via product page
Figure 2: Emergency spill response pathway ensuring containment and ignition prevention.
Step-by-Step Methodology:

o Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Maximize
fume hood exhaust and room ventilation to disperse combustible vapors[3][7].

¢ Ignition Control: Shut off all nearby heat sources and electrical equipment. Causality: The
vapor density allows fumes to travel along the floor to distant ignition sources[2][4].

o Containment: Do NOT use water. Surround and cover the spill with an inert, non-combustible
absorbent material such as dry sand, earth, or specialized chemical spill pads[2][7].
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o Collection: Use non-sparking tools to scoop the absorbed mixture into a heavy-duty, sealable
hazardous waste container[3].

» Surface Neutralization: Wash the spill area with soap and water only after the bulk chemical
has been mechanically removed[3][4].

Waste Disposal Plan

Improper disposal of 2-Ethylfenchol violates environmental regulations and poses severe
downstream fire risks.

e Segregation: Do not mix waste containing 2-Ethylfenchol with strong oxidizing agents,
strong acids, or bases. Causality: These are incompatible materials that can trigger violent
exothermic reactions[4][7].

» Primary Disposal: The material must be disposed of via a licensed chemical destruction
plant. The preferred and safest method is controlled incineration equipped with flue gas
scrubbing|[3].

o Container Management: Empty containers retain product residue (both liquid and
combustible vapor). They must be triply rinsed with a compatible solvent (e.g., ethanol) and
offered for recycling, or punctured to prevent reuse and disposed of in a sanitary landfill[3].
Under no circumstances should this chemical or its rinsate be discharged into standard
sewer systems|[3][7].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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